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Abstract

XIE62-1004-A is a small molecule that functions as an inducer of the p62-LC3 interaction, a
key process in autophagy.[1][2][3] By binding to the ZZ domain of p62, XIE62-1004-A promotes
p62 self-aggregation and its subsequent interaction with LC3 on autophagosome membranes.
[1][2][3] This action facilitates the delivery of cargo proteins to the autophagosome for
degradation.[1] This technical guide provides a comprehensive overview of the known chemical
properties and stability of XIE62-1004-A, presenting data in a structured format to aid
researchers and drug development professionals.

Chemical and Physical Properties

XIE62-1004-A, also referred to as XIE62-1004, is chemically known as 2-[[[3,4-
Bis(phenylmethoxy)phenyllmethyllJamino]ethanol hydrochloride.[1][4] It is an inducer of
autophagy that has been shown to be active both in vitro and in vivo.[1]

Table 1: General Chemical Properties of XIE62-1004-A
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Property

Value

Source

Chemical Name

2-[[[3,4-
Bis(phenylmethoxy)phenylmet
hyllamino]ethanol

hydrochloride

[1]14]

Molecular Formula

C23H25sNOs3-HCI

[4]1(5]

Molecular Weight 399.91 g/mol [11[4115]

CAS Number 2421146-32-7 [1][4]

Appearance A solid [4]

Purity >98% (HPLC) [1114]
ROURICFSUKPJOO-

INChl Key [1114]
UHFFFAOYSA-N
ClL.LOCCNCC1=CC=C(0CC=2

SMILES C=CC=CC2)C(OCC=3C=CC= [1]4]
CC3)=C1

Solubility

The solubility of XIE62-1004-A has been determined in various common laboratory solvents.

This information is crucial for the preparation of stock solutions and experimental assays.

Table 2: Solubility of XIE62-1004-A

Solvent Solubility Source
DMSO Soluble to 20 mM [1]
Acetonitrile Slightly soluble [4]
Water Slightly soluble [4]

Stability and Storage
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Proper storage and handling are critical to maintain the integrity and activity of XIE62-1004-A.

Table 3: Stability and Storage Recommendations

Condition

Recommendation

Source

Long-term Storage

Store at -20°C.

[1]14]

Stock Solution (-80°C)

Stable for 6 months (stored
under nitrogen, away from

moisture).

[2]

Stock Solution (-20°C)

Stable for 1 month (stored
under nitrogen, away from

moisture).

[2]

General Stability

Stable for at least 4 years

when stored at -20°C.

[4]

Shipping

Shipped at room temperature
in the continental US; may vary

elsewhere.

[2]14]

Biological Activity and Mechanism of Action

XIE62-1004-A is recognized as a potent inducer of autophagy.[4][5] Its mechanism of action
involves binding to the ZZ domain of p62/SQSTM1.[1][5] This binding event leads to the self-
aggregation of p62 and enhances its interaction with LC3, a key protein on autophagosome

membranes.[1] This process facilitates the sequestration of cargo proteins into

autophagosomes for their subsequent degradation.[1] Studies have demonstrated that XIE62-

1004-A can induce the degradation of mutant huntingtin protein in vitro.[1][6] Furthermore, it

promotes the conversion of LC3-1 to LC3-Il, a hallmark of autophagic flux, and increases the

formation of p62 aggregates, autophagosomes, and autolysosomes in a p62-dependent

manner.[4]
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Mechanism of Action: XIE62-1004-A
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Caption: Mechanism of XIE62-1004-A in inducing autophagy.
Experimental Protocols

Preparation of Stock Solutions

To prepare a stock solution of XIE62-1004-A, the following protocol is recommended:
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o Reconstitution: Based on the molecular weight of 399.91 g/mol , calculate the required
volume of solvent to achieve the desired molar concentration.[1] For instance, to prepare a
20 mM stock solution, dissolve 8 mg of XIE62-1004-A in 1 mL of DMSO.[1]

o Solubilization: Vortex the solution until the compound is completely dissolved. Gentle
warming may be applied if necessary.

» Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles
and store at -20°C or -80°C as per the stability guidelines.[2]

In Vitro Autophagy Induction Assay

This protocol outlines a general method to assess the autophagy-inducing activity of XIE62-
1004-A in a cell-based assay:

o Cell Culture: Plate cells (e.g., HeLa cells) at an appropriate density in a suitable culture
vessel and allow them to adhere overnight.

o Treatment: Treat the cells with the desired concentration of XIE62-1004-A (e.g., 10 uM) or a
vehicle control (e.g., DMSO) for a specified duration.[4]

o Lysis: After treatment, wash the cells with ice-cold PBS and lyse them using a suitable lysis
buffer.

o Western Blot Analysis: Separate the protein lysates by SDS-PAGE and transfer them to a
PVDF membrane. Probe the membrane with primary antibodies against LC3 and p62,
followed by incubation with appropriate secondary antibodies.

o Detection: Visualize the protein bands using a chemiluminescence detection system. An
increase in the LC3-II/LC3-I ratio and changes in p62 levels are indicative of autophagy
induction.
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Experimental Workflow: Autophagy Induction Assay
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Caption: Workflow for in vitro autophagy induction assay.

Summary

XIE62-1004-A is a valuable research tool for studying the mechanisms of autophagy. Its well-
defined chemical properties, solubility, and stability, as outlined in this guide, provide a solid
foundation for its use in various experimental settings. The provided protocols and diagrams
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offer a starting point for researchers to investigate its biological effects further. For batch-
specific data, it is always recommended to refer to the Certificate of Analysis provided by the
supplier.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

XIE62-1004 Supplier | CAS 2421146-32-7 | Tocris Bioscience [tocris.com]
medchemexpress.com [medchemexpress.com]
medchemexpress.com [medchemexpress.com]

1.
2.
3.
e 4. caymanchem.com [caymanchem.com]
5. axonmedchem.com [axonmedchem.com]
6.

p62/SQSTM1/Sequestosome-1 is an N-recognin of the N-end rule pathway which
modulates autophagosome biogenesis - PMC [pmc.ncbi.nlm.nih.gov]

¢ To cite this document: BenchChem. [XIE62-1004-A: A Technical Guide to its Chemical
Properties and Stability]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8265225#chemical-properties-and-stability-of-xie62-
1004-a]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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